Cas no 1226878-40-5 (4-Pyridinol, 5-iodo-2-methyl-)

• Product Name: 4-Pyridinol, 5-iodo-2-methyl-
• CAS No: 1226878-40-5
• MF: C₆H₆INO
• MW: 235.022413730621
• CID: 4907353
• Update Time: 2025-07-21

4-Pyridinol, 5-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinol, 5-iodo-2-methyl-
• 4-Hydroxy-5-iodo-2-methylpyridine

• Inchi： 1S/C6H6INO/c1-4-2-6(9)5(7)3-8-4/h2-3H,1H3,(H,8,9)
• InChI Key： GZFRMZFPNFNGSJ-UHFFFAOYSA-N
• SMILES： IC1=CNC(C)=CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-Pyridinol, 5-iodo-2-methyl-

Comprehensive Overview of 4-Pyridinol, 5-iodo-2-methyl- (CAS No. 1226878-40-5): Properties, Applications, and Research Insights

4-Pyridinol, 5-iodo-2-methyl- (CAS No. 1226878-40-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both iodo and methyl substituents on the pyridinol ring makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for small-molecule therapeutics.

In recent years, the compound’s relevance has surged alongside advancements in cross-coupling reactions, where its 5-iodo group serves as a key site for palladium-catalyzed transformations. This aligns with the broader trend of C-H functionalization and late-stage diversification in medicinal chemistry. Notably, its stability under mild conditions makes it a preferred choice for labs focusing on high-throughput screening and fragment-based drug design—topics frequently searched in academic and industrial circles.

From a structural perspective, 4-Pyridinol, 5-iodo-2-methyl- exhibits a balanced lipophilicity (logP ~2.5) and moderate solubility in polar organic solvents, which facilitates its use in structure-activity relationship (SAR) studies. Its pyridine core is often leveraged to enhance binding affinity in kinase inhibitors, a hot topic given the rise of targeted cancer therapies. Computational chemists also utilize this scaffold to model electron-deficient aromatic systems, addressing queries around molecular docking accuracy.

Environmental and regulatory considerations further highlight its appeal. Unlike heavier halogens, the iodo substituent offers a greener alternative for sustainable synthesis, resonating with the green chemistry movement. This aligns with frequent searches for eco-friendly reagents and reduced halogen waste. Additionally, its low toxicity profile (as per preliminary assays) positions it favorably for preclinical development, a critical phase often discussed in drug pipeline forums.

In material science, derivatives of 4-Pyridinol, 5-iodo-2-methyl- have been explored for organic electronics, particularly in charge-transfer complexes. Its ability to act as a ligand for transition metals caters to the rising interest in metal-organic frameworks (MOFs) and catalysis. Such applications are frequently queried in the context of renewable energy and carbon capture technologies.

To summarize, 4-Pyridinol, 5-iodo-2-methyl- (CAS No. 1226878-40-5) bridges multiple disciplines—from medicinal chemistry to materials engineering. Its adaptability to modern synthetic challenges and alignment with trending research themes ensure its continued relevance. For those investigating heterocyclic building blocks or halogenated intermediates, this compound offers a compelling case study in innovation.